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Compound of Interest

Compound Name:
ethyl 3-formyl-5-methoxy-1H-

indole-2-carboxylate

Cat. No.: B1298249 Get Quote

A Technical Guide to Ethyl 3-formyl-5-methoxy-1H-
indole-2-carboxylate
Introduction

Ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate is a substituted indole derivative of

significant interest in medicinal chemistry and organic synthesis. The indole core is a privileged

scaffold found in numerous natural products and pharmacologically active compounds. This

molecule, featuring an ester, a formyl group, and a methoxy substituent, serves as a versatile

intermediate for the synthesis of more complex heterocyclic systems and potential drug

candidates.[1][2] Its functional groups offer multiple reaction sites for derivatization, making it a

valuable building block for creating libraries of compounds for biological screening.[1] Indole-2-

carboxylate derivatives, in particular, are precursors to compounds with potential applications

as anticancer, anti-diabetic, and antimicrobial agents.[3][4][5][6]

Molecular Structure and Physicochemical Properties
The molecular structure of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate consists of a

central indole bicyclic system. An ethyl carboxylate group is attached at position 2, a formyl

(aldehyde) group at position 3, and a methoxy group at position 5 of the indole ring.

Caption: 2D molecular structure of the title compound.
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The key physicochemical properties of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate
are summarized in the table below.

Property Value Source

CAS Number 36820-78-7 [7][8]

Molecular Formula C₁₃H₁₃NO₄ [7][8]

Molecular Weight 247.25 g/mol [7]

Monoisotopic Mass 247.08445790 Da [7]

Topological Polar Surface Area 68.4 Å² [7]

Hydrogen Bond Acceptor

Count
4 [7]

Rotatable Bond Count 5 [7]

Complexity 320 [7]

XLogP3-AA 2.4 [7]

Synthesis and Experimental Protocols
The synthesis of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate is typically achieved via

the Vilsmeier-Haack reaction. This involves the formylation of the precursor, ethyl 5-methoxy-

1H-indole-2-carboxylate, at the electron-rich C3 position of the indole ring. The precursor itself

can be synthesized through methods like the Reissert or Fischer indole synthesis.[9][10]
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Synthesis Workflow via Vilsmeier-Haack Reaction

Ethyl 5-methoxy-1H-indole-2-carboxylate
(Starting Material)

Vilsmeier-Haack
Formylation

Vilsmeier Reagent
(POCl₃ + DMF)

Ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate
(Final Product)

Key Derivatization Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Buy Ethyl 3-bromo-5-methoxy-1H-indole-2-carboxylate [smolecule.com]

3. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic
Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. ethyl 5-ethoxy-3-methyl-1H-indole-2-carboxylate | 16381-43-4 | Benchchem
[benchchem.com]

6. 5-Methoxyindole-2-carboxylic acid | C10H9NO3 | CID 20401 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Page loading... [guidechem.com]

8. ethyl 3-formyl-5-methoxy-1h-indole-2-carboxylate,(CAS# 36820-78-7)|Sinfoo BIOCHEM
[sinfoobiotech.com]

9. researchgate.net [researchgate.net]

10. derpharmachemica.com [derpharmachemica.com]

To cite this document: BenchChem. [molecular structure of ethyl 3-formyl-5-methoxy-1H-
indole-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298249#molecular-structure-of-ethyl-3-formyl-5-
methoxy-1h-indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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